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Compound of Interest

1,11b-Dihydro-11b-
Compound Name:
hydroxymaackiain

Cat. No.: B587102

Disclaimer: This document provides guidance on the safe handling of 1,11b-Dihydro-11b-
hydroxymaackiain based on its chemical class and available data for similar compounds. A
specific Safety Data Sheet (SDS) for this compound is not readily available. Therefore, all
laboratory personnel must conduct a thorough risk assessment before commencing any work
and adhere to their institution's safety protocols. This guide is intended for use by trained
researchers, scientists, and drug development professionals.

Compound Data Summary

Below is a summary of the available quantitative and qualitative data for 1,11b-Dihydro-11b-
hydroxymaackiain.
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Chemical Name

1,11b-Dihydro-11b-

hydroxymaackiain
CAS Number 210537-05-6 [1]I2]
Molecular Formula C16H1406 [2]
Molecular Weight 302.28 g/mol [2]
Physical State Solid, powder -

Appearance White to off-white -

Purity >98% -
Soluble in Chloroform,

Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone.
Store at -20°C, protect from

Storage light. In solvent: -80°C for 6 [3]

months; -20°C for 1 month.

Personal Protective Equipment (PPE)

Given that 1,11b-Dihydro-11b-hydroxymaackiain is a pterocarpan, a class of isoflavonoids,
and in the absence of specific toxicological data, a cautious approach to personal protection is
warranted. The following PPE is recommended at a minimum:

e Hand Protection: Wear double-layered, chemical-resistant nitrile gloves. Change gloves
immediately if contaminated.

o Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when
handling larger quantities or when there is a risk of splashing.

o Body Protection: A long-sleeved laboratory coat is required. For procedures with a higher risk
of contamination, a disposable, fluid-resistant gown should be worn over the lab coat.
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» Respiratory Protection: All handling of the solid compound and preparation of solutions
should be conducted in a certified chemical fume hood to minimize inhalation exposure. If a
fume hood is not available, a risk assessment must be performed to determine the
appropriate respiratory protection, which may include a NIOSH-approved respirator with
organic vapor and particulate cartridges.

Operational Plans: Step-by-Step Handling
Procedures

Adherence to the following procedural steps is crucial for the safe handling of 1,11b-Dihydro-
11b-hydroxymaackiain.

Preparation and Weighing:

o Engineering Controls: All manipulations of the solid compound must be performed in a
chemical fume hood.

» Dispensing: Use a spatula or other appropriate tool to handle the solid. Avoid creating dust.

» Weighing: Weigh the compound on a tared weigh boat or paper within the fume hood.

Solution Preparation:

» Solvent Selection: Choose a suitable solvent based on the experimental requirements (e.g.,
DMSO, Ethanol)[1].

e Dissolving: Add the solvent to the weighed compound in a sealed container (e.g., a vial or
flask). Gently agitate or sonicate to dissolve. If heating is required, do so in a controlled
manner (e.g., water bath) within the fume hood.

Experimental Use:

o Containment: Keep all containers with the compound sealed when not in use.

o Spill Prevention: Work in a clutter-free area and use secondary containment (e.g., a tray) for
all procedures.
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Post-Handling:

o Decontamination: Wipe down the work surface in the fume hood with an appropriate solvent
(e.g., 70% ethanol) followed by a cleaning agent.

e Glove Removal: Carefully remove and dispose of the outer pair of gloves in the designated
hazardous waste container immediately after handling. Remove the inner gloves upon
leaving the work area.

e Hand Washing: Wash hands thoroughly with soap and water after handling is complete.

Disposal Plans

All waste containing 1,11b-Dihydro-11b-hydroxymaackiain must be treated as hazardous
chemical waste and disposed of according to institutional and local regulations.

Waste Segregation:

e Solid Waste: Collect unused solid compound, contaminated gloves, weigh boats, and other
disposable materials in a clearly labeled, sealed hazardous waste container.

» Liquid Waste: Collect all solutions containing the compound in a separate, sealed, and
clearly labeled hazardous liquid waste container. Do not mix with other waste streams unless
compatibility is known[4][5]. The label should include the full chemical name and the
solvent(s) used.

o Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a
designated sharps container.

Container Management:

e Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "1,11b-Dihydro-11b-hydroxymaackiain,” and any other components of the
waste.

o Storage: Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.
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Final Disposal:

o Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office to
arrange for the pickup and disposal of the hazardous waste[4]. Do not dispose of this
chemical down the drain or in regular trash[5].

Mandatory Visualization

The following diagrams illustrate the recommended workflows for handling and disposal of
1,11b-Dihydro-11b-hydroxymaackiain.
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Caption: Workflow for Handling 1,11b-Dihydro-11b-hydroxymaackiain.
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Caption: Workflow for Disposal of 1,11b-Dihydro-11b-hydroxymaackiain Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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